(S)-2-((tert-butoxycarbonyl)amino)-2-methylpent-4-enoic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(S)-2-((tert-Butoxycarbonyl)amino)-2-methylpent-4-enoic acid (CAS No. 136707-27-2) is a chiral amino acid derivative featuring a tert-butoxycarbonyl (Boc)-protected amine group and a pent-4-enoic acid backbone with a methyl substituent at the α-carbon. Its molecular formula is C₁₁H₁₉NO₄, with a molecular weight of 229.27 g/mol . The compound is typically provided as a research-grade solution (e.g., 10 mM in 25 µL aliquots) and requires storage at 2–8°C under nitrogen to prevent degradation . It serves as a critical intermediate in organic synthesis, particularly in peptide chemistry and enzyme inhibitor design, due to its stereochemical rigidity and Boc-protected amine, which facilitates selective deprotection during multi-step reactions .
Properties
IUPAC Name |
(2S)-2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pent-4-enoic acid | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO4/c1-6-7-11(5,8(13)14)12-9(15)16-10(2,3)4/h6H,1,7H2,2-5H3,(H,12,15)(H,13,14)/t11-/m0/s1 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XVMAKOPYGXUPPU-NSHDSACASA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(C)(CC=C)C(=O)O | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@](CC=C)(C(=O)O)NC(=O)OC(C)(C)C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO4 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.27 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Mechanism of Action
Target of Action
Boc-alpha-allyl-L-alanine, also known as (S)-2-((tert-butoxycarbonyl)amino)-2-methylpent-4-enoic acid or BOC-ALPHA-ALLYL-L-ALA, is a specialty product used in proteomics researchIt’s known that it’s a derivative of naturally occurring l-alanine, which plays a role in protein synthesis and other metabolic processes.
Pharmacokinetics
It’s known that the compound has a molecular weight of 22928, which may influence its absorption and distribution. It’s recommended to store the compound at room temperature or at -20 °C, suggesting that it may have specific stability requirements that could impact its bioavailability.
Action Environment
The action of Boc-alpha-allyl-L-alanine may be influenced by various environmental factors. For instance, its stability may be affected by temperature, as suggested by the recommended storage conditions. Other factors, such as pH and the presence of other compounds, may also influence its action, efficacy, and stability.
Comparison with Similar Compounds
Key Observations :
- Steric and Electronic Effects: The methyl group at the α-carbon in the target compound enhances steric hindrance compared to the non-methylated analog (CAS 90600-20-7, M.W. 215.25) . This influences conformational flexibility and reactivity in coupling reactions.
- Aromatic vs.
- Stereochemical Variants: The (2R,3S)-isomer (CAS 55780-90-0) demonstrates how stereochemistry at non-α positions affects solubility and crystallization behavior .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
